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Compound of Interest

Compound Name: Neodol 25-3S

Cat. No.: B1173388

For researchers, scientists, and drug development professionals, the selection of an
appropriate surfactant is a critical step in experimental design and product formulation. This
guide provides a comprehensive literature review of Neodol 25-3S, a C12-C15 alcohol ethoxy
sulfate, and compares its performance with two commonly used anionic surfactants: Sodium
Lauryl Ether Sulfate (SLES) and Linear Alkylbenzene Sulfonates (LAS).

Executive Summary

Neodol 25-3S is a versatile anionic surfactant known for its excellent detergency,
emulsification, and foaming properties. Derived from a blend of C12-C15 primary alcohols with
an average of three moles of ethylene oxide, it offers a favorable balance of hydrophilicity and
lipophilicity. This guide synthesizes available research data to compare the performance of
Neodol 25-3S against SLES and LAS in key areas such as critical micelle concentration
(CMCQ), surface tension reduction, foaming characteristics, and detergency. While direct
comparative studies under identical conditions are limited in the publicly available literature,
this review consolidates data from various sources to provide a valuable performance overview.

Chemical Structure and Properties

Neodol 25-3S is the sodium salt of a sulfated alcohol ethoxylate. Its structure consists of a
hydrophobic C12-C15 alkyl chain and a hydrophilic portion composed of an average of three
ethylene oxide units and a terminal sulfate group. This structure provides a good balance of
properties for various applications.
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Alternatives:

e Sodium Lauryl Ether Sulfate (SLES): A widely used anionic surfactant in personal care and
cleaning products, SLES is known for its excellent foaming properties and milder nature
compared to Sodium Lauryl Sulfate (SLS).

o Linear Alkylbenzene Sulfonates (LAS): A workhorse surfactant in the detergent industry, LAS
is valued for its strong cleaning performance and cost-effectiveness.

Comparative Performance Data

The following tables summarize key performance data for Neodol 25-3S and its alternatives
based on available literature. It is important to note that experimental conditions may vary
between studies.

Table 1: Critical Micelle Concentration (CMC) and Surface Tension

Surface Tension at

Surfactant CMC (mM) Test Conditions
CMC (mN/m)
Neodol 25-3S Data not available Data not available
C12-14 Alcohol N 27 mN/m at 20°C Proxy from C12-14
Not specified
Ethoxylate (3 EO) (proxy) AE2
Sodium Lauryl Ether Ru(bipy)32+,2CI-
Y ~0.80 ~34 (bipy) o
Sulfate (SLES) fluorescence emission
Linear Alkylbenzene Varies with alkyl chain

Varies with conditions
Sulfonate (LAS) length

Table 2: Foaming Properties
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Foam Height (mm) Foam Height (mm)
Surfactant . . Test Method
- Initial -5 min

) Data varies with EO Shell Dynamic Spray
Neodol 25 Ethoxylates  Moderately foaming ]
chain length Foam Test

Ross-Miles Foam
200 170 Height Test (in DI

water)

Sodium Lauryl Ether
Sulfate (SLES)

Linear Alkylbenzene
Sulfonate (LAS)

Data not available Data not available

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. The
following sections outline standard protocols for key surfactant performance tests.

Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration of a surfactant above which micelles form. It is a key indicator of

surfactant efficiency.
Methodology: Surface Tension Method

» Preparation of Solutions: Prepare a series of agueous solutions of the surfactant with varying
concentrations.

» Surface Tension Measurement: Measure the surface tension of each solution using a
tensiometer (e.g., Wilhelmy plate or Du Nodly ring method).

» Data Plotting: Plot the surface tension as a function of the logarithm of the surfactant
concentration.

o CMC Determination: The CMC is the point at which the surface tension curve shows a sharp
break. Below the CMC, the surface tension decreases significantly with increasing
concentration. Above the CMC, the surface tension remains relatively constant.
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Workflow for CMC Determination by Surface Tension
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Caption: Workflow for determining the Critical Micelle Concentration (CMC) using the surface
tension method.

Evaluation of Foaming Properties
Foam generation and stability are critical performance attributes for many surfactant
applications.

Methodology: Ross-Miles Foam Test (ASTM D1173)

o Apparatus: A standardized apparatus consisting of a jacketed glass tube with a specified
height and diameter, and a pipette with a specified orifice size.

e Solution Preparation: Prepare a solution of the surfactant at a specified concentration and
temperature.

o Foam Generation: A specific volume of the surfactant solution is allowed to fall from a
specified height through the pipette into the main body of the solution in the glass tube,
creating foam.

o Measurement: The initial foam height is measured immediately after all the solution has
fallen from the pipette. The foam height is then measured again at specific time intervals
(e.g., 1, 3, and 5 minutes) to assess foam stability.

Workflow for Ross-Miles Foam Test
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Caption: Experimental workflow for the Ross-Miles foam height and stability test.

Assessment of Detergency Performance

Detergency, or cleaning efficacy, is a primary function of surfactants in cleaning formulations.

Methodology: ASTM D4488 - Standard Guide for Testing Cleaning Performance

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1173388?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e Substrate and Soil Selection: Choose a standard substrate (e.g., vinyl tiles) and a
standardized soil relevant to the intended application.

e Soiling Procedure: Apply the soil uniformly to the substrate in a controlled manner.

o Cleaning Apparatus: Utilize a Gardner Straight Line Washability and Abrasion Machine or a
similar apparatus to provide a consistent cleaning action.

e **Cleaning

 To cite this document: BenchChem. [A Comparative Performance Review of Neodol 25-3S in
Surfactant Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173388#literature-review-of-neodol-25-3s-
performance-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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